![molecular formula C7H12O2S B2631233 5-(Methylthio)-2-pentenoic acid methyl ester CAS No. 208463-13-2](/img/structure/B2631233.png)
5-(Methylthio)-2-pentenoic acid methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of an ester generally consists of a carbonyl group (C=O) adjacent to an ether group (R-O-R’). In the case of “5-(Methylthio)-2-pentenoic acid methyl ester”, it would have a similar structure, but specific details are not available .Physical And Chemical Properties Analysis
The physical and chemical properties of esters can vary widely depending on their structure. They are often characterized by pleasant smells and are commonly used in perfumes and flavorings . The specific physical and chemical properties of “5-(Methylthio)-2-pentenoic acid methyl ester” are not available.Scientific Research Applications
- Promotion of Methanol Dehydration to Dimethyl Ether (DME) : Methyl carboxylate esters, including MTPE, act as potent promoters for low-temperature methanol dehydration to DME using zeolite catalysts like H-ZSM-5. Kinetic studies reveal that the reaction involves bimolecular interactions between methanol and ester species adsorbed at the catalyst’s active sites. In-situ spectroscopy confirms the strong promotion of MTPE in this process .
- Methyl Ester of 5-Aminolevulinic Acid (MAL) : MAL, a derivative of 5-aminolevulinic acid, is used in PDT for cancer treatment. It is metabolized to protoporphyrin IX (PpIX) within tumor cells. Upon light activation, PpIX generates reactive oxygen species, leading to cell death. MTPE may have similar applications due to its ester functionality .
- Indole Derivatives : MTPE can serve as a precursor in the synthesis of indole derivatives. For instance, it can participate in the Fischer indole synthesis, leading to tricyclic indole compounds. These indoles find applications in medicinal chemistry and natural product synthesis .
- Suzuki–Miyaura Coupling : MTPE could potentially be explored as a boron reagent in Suzuki–Miyaura cross-coupling reactions. This widely-applied carbon–carbon bond-forming reaction relies on mild conditions and functional group tolerance, making it valuable in organic synthesis .
Catalysis and Zeolite Chemistry
Photodynamic Therapy (PDT)
Organic Synthesis
Transition Metal Catalysis
Mechanism of Action
properties
IUPAC Name |
methyl (E)-5-methylsulfanylpent-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2S/c1-9-7(8)5-3-4-6-10-2/h3,5H,4,6H2,1-2H3/b5-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFPFNAYEXIOMRR-HWKANZROSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CCCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/CCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methylthio)-2-pentenoic acid methyl ester | |
CAS RN |
208463-13-2 |
Source
|
Record name | methyl 5-(methylsulfanyl)pent-2-enoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.